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Compound of Interest

Compound Name:
Trans-4-

aminocyclohexanecarbonitrile

CAS No.: 23083-48-9

Cat. No.: B1323176

Get Quote

Executive Summary & Chemical Identity
trans-4-Aminocyclohexanecarbonitrile is a bifunctional aliphatic building block critical in

medicinal chemistry for introducing a rigid cyclohexane spacer with defined stereochemistry.[1]

It serves as a precursor for various serine protease inhibitors and kinase inhibitors where the

trans geometry (diequatorial conformation) is essential for target binding.[1]

Due to the reactivity of the primary amine and the potential for nitrile hydrolysis, this compound

is most commonly synthesized, stored, and supplied as its hydrochloride salt.[1] The free base

is significantly less stable and prone to oxidative degradation and carbamate formation upon

exposure to atmospheric CO₂.[1]

Chemical Profile (Hydrochloride Salt)
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Property Detail

Systematic Name
trans-4-Aminocyclohexanecarbonitrile

hydrochloride

CAS Number 873537-33-8

Molecular Formula C₇H₁₂N₂[1][2][3][4][5][6] · HCl

Molecular Weight 160.65 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in water, DMSO, Methanol; Insoluble in

non-polar solvents (Hexane, Et₂O)

Stereochemistry
trans-1,4-disubstituted (Diequatorial

conformation favored)

Stability Mechanisms & Degradation Pathways
The stability of this compound is governed by three primary vectors: hygroscopicity, oxidative

sensitivity, and hydrolytic susceptibility.[1]

Thermodynamic Stability of the Isomer
The trans isomer is thermodynamically more stable than the cis isomer.[1] In the trans

configuration, both the amino and nitrile groups occupy equatorial positions in the cyclohexane

chair conformation, minimizing 1,3-diaxial steric strain.[1] However, under harsh acidic or basic

conditions at elevated temperatures, isomerization can occur, leading to a mixture of

diastereomers.[1]

Degradation Pathways
The following Graphviz diagram illustrates the primary degradation risks. The nitrile group is

generally robust but can hydrolyze to the amide and subsequently the carboxylic acid under

strong aqueous acid/base conditions.[1] The free amine is susceptible to air oxidation.[1]
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Figure 1: Primary degradation pathways for trans-4-aminocyclohexanecarbonitrile.
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Storage & Handling Protocols
Storage Conditions
The hydrochloride salt is relatively stable but hygroscopic.[1] Proper storage is essential to

prevent "caking" and hydrolysis over time.[1]
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Parameter Recommendation Rationale

Temperature 2°C to 8°C (Refrigerated)

Slows kinetic rates of oxidation

and hydrolysis.[1] Room

temperature (RT) is acceptable

for short-term (<1 month)

storage if desiccated.[1]

Atmosphere Inert Gas (Argon/Nitrogen)

Essential for the free base.[1]

Recommended for the HCl salt

for long-term storage to

prevent moisture uptake.[1]

Container
Amber Glass with Teflon-lined

cap

Protects from light (which

accelerates amine oxidation)

and ensures a tight seal

against moisture.[1]

Desiccant Required

The salt is hygroscopic;

moisture facilitates hydrolysis

of the nitrile.

Handling the Free Base vs. Salt
If you must generate the free base (e.g., for a nucleophilic substitution reaction), do so

immediately prior to use.[1]

Free Base: Liquid or low-melting solid.[1][7] Rapidly absorbs CO₂ from air to form

carbamates (white crust formation).[1]

Salt (HCl): Stable solid.[1] Can be weighed on the benchtop but should be resealed

immediately.[1]

Decision Tree for Storage
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Figure 2: Storage decision logic based on chemical form.
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Experimental Protocols
Quality Control (Purity Check)
Before using stored material in critical steps, verify integrity.[1]

Visual Inspection: The substance should be white/off-white.[1][7] Yellowing indicates amine

oxidation.[1] Clumping indicates moisture absorption.[1]

¹H NMR (D₂O or DMSO-d₆):

Check for the integral ratio of the cyclohexane protons.[1]

Hydrolysis check: Look for new peaks corresponding to the amide (often shifted downfield)

or loss of the distinct nitrile carbon signal in ¹³C NMR (~120-122 ppm).[1]

Stereochemistry: The trans isomer typically displays a large coupling constant (

Hz) for the axial protons at C1 and C4 due to diaxial coupling with neighbors.[1]

Recovery/Purification of Degraded Salt
If the HCl salt has yellowed or absorbed water, recrystallization is the preferred method of

purification.[1]
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Protocol: Recrystallization of trans-4-Aminocyclohexanecarbonitrile HCl

Solvent System: Ethanol/Diethyl Ether or Methanol/MTBE.[1]

Dissolution: Dissolve the crude solid in the minimum amount of hot Ethanol (or Methanol). If

insoluble particles remain, filter hot.[1]

Precipitation: Allow the solution to cool to room temperature. Slowly add Diethyl Ether (or

MTBE) until turbidity just persists.[1]

Crystallization: Cool to 0°C or -20°C overnight.

Collection: Filter the white crystals under inert gas (Nitrogen blanket) to avoid moisture

uptake during filtration.

Drying: Dry under high vacuum (< 1 mbar) at 40°C for 4-6 hours.

Free Base Generation (In Situ)
Use this protocol only when the free amine is required for reaction.[1]

Suspend the HCl salt in the reaction solvent (e.g., DCM, THF).[1]

Add 1.1 - 1.5 equivalents of a non-nucleophilic base (e.g., DIPEA, TEA) or wash a DCM

solution with saturated aqueous NaHCO₃.[1]

Critical: Use the organic layer immediately.[1] Do not concentrate to dryness unless under

strict inert atmosphere, as the free amine is unstable.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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